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impurities

  • Methyl 4-chlorobenzoate
    Methyl 4-chlorobenzoate
    • Cat. No.:
    • B193341
    • CAS No.:
    • 1126-46-1
    • Molecular Formula:
    • C8H7ClO2
    • Molecular Weight:
    • 170.59 g/mol
    Description
    Methyl 4-chlorobenzoate undergoes room temperature Pd-mediated hydrodehalogenation with KF and polymethylhydrosiloxane (PMHS) to yield methyl benzoate. It undergoes Suzuki-Miyaura coupling reaction with phenylbo...
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  • (R)-Methyl 2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)acetate sulfate
    (R)-Methyl 2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-...
    • Cat. No.:
    • B193973
    • CAS No.:
    • 120202-71-3
    • Molecular Formula:
    • C16H18ClNO6S2
    • Molecular Weight:
    • 419.9 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • 2-(2-Amino-5-bromobenzoyl)pyridine
    2-(2-Amino-5-bromobenzoyl)pyridine
    • Cat. No.:
    • B195683
    • CAS No.:
    • 1563-56-0
    • Molecular Formula:
    • C12H9BrN2O
    • Molecular Weight:
    • 277.12 g/mol
    Description
    urinary metabolite of bromazepam;  structure given in first source
    structure in first source
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  • Fluvastatin t-butyl ester, (-)-
    Fluvastatin t-butyl ester, (-)-
    • Cat. No.:
    • B193428
    • CAS No.:
    • 194934-96-8
    • Molecular Formula:
    • C28H34FNO4
    • Molecular Weight:
    • 467.6 g/mol
    Description
    Fluvastatin t-Butyl Ester is an intermediate for the preparation of (3R,5S)-Fluvastatin.
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  • Apoatropine
    Apoatropine
    • Cat. No.:
    • B194451
    • CAS No.:
    • 500-55-0
    • Molecular Formula:
    • C17H21NO2
    • Molecular Weight:
    • 271.35 g/mol
    Description
    Apoatropine is a monocarboxylic acid.
    Apoatropine has been reported in Cyphanthera odgersii, Cyphanthera tasmanica, and other organisms with data available.
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  • 3-Chloro-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one
    3-Chloro-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one
    • Cat. No.:
    • B194345
    • CAS No.:
    • 536760-29-9
    • Molecular Formula:
    • C11H9ClN2O3
    • Molecular Weight:
    • 252.65 g/mol
    Description
    A metabolite of Apixaban
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  • Gibberellin A1
    Gibberellin A1
    • Cat. No.:
    • B196259
    • CAS No.:
    • 545-97-1
    • Molecular Formula:
    • C19H24O6
    • Molecular Weight:
    • 348.4 g/mol
    Description
    Gibberellin A1 is a C19-gibberellin, initially identified in Gibberella fujikuroi. It has a role as a plant metabolite. It is a lactone, a gibberellin monocarboxylic acid and a C19-gibberellin. It is a conjugate...
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  • Fluoroquinolonic acid
    Fluoroquinolonic acid
    • Cat. No.:
    • B193946
    • CAS No.:
    • 86393-33-1
    • Molecular Formula:
    • C13H9ClFNO3
    • Molecular Weight:
    • 281.66 g/mol
    Description
    Ciprofloxacin Impurity
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation ...
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  • Dehydropregnenolone acetate
    Dehydropregnenolone acetate
    • Cat. No.:
    • B193197
    • CAS No.:
    • 979-02-2
    • Molecular Formula:
    • C23H32O3
    • Molecular Weight:
    • 356.5 g/mol
    Description
    16-Dehydropregnenolone acetate is a steroid ester.
    16-Dehydropregnenolone acetate has been reported in Sphaceloma with data available.
    structure
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  • Ethyl 4-nitrobenzoate
    Ethyl 4-nitrobenzoate
    • Cat. No.:
    • B195666
    • CAS No.:
    • 99-77-4
    • Molecular Formula:
    • C9H9NO4
    • Molecular Weight:
    • 195.17 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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